1H-Indole-2-carboxamide, 3-(methoxyphenylmethyl)-N,1-dimethyl-

• CAS No.: 61939-37-5
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-[methoxy(phenyl)methyl]-N,1-dimethylindole-2-carboxamide
• InChI: InChI=1S/C19H20N2O2/c1-20-19(22)17-16(14-11-7-8-12-15(14)21(17)2)18(23-3)13-9-5-4-6-10-13/h4-12,18H,1-3H3,(H,20,22)
• InChI Key: XJBNGPGXMDITOB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C2=CC=CC=C2N1C)C(C3=CC=CC=C3)OC

Description

1H-Indole-2-carboxamide, 3-(methoxyphenylmethyl)-N,1-dimethyl- is a compound belonging to the indole family, which is a class of heterocyclic organic compounds. Indole derivatives are known for their wide range of biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 1H-Indole-2-carboxamide, 3-(methoxyphenylmethyl)-N,1-dimethyl- typically involves the reaction of indole derivatives with appropriate reagents to introduce the carboxamide and methoxyphenylmethyl groups. Common synthetic routes include:

Fischer Indole Synthesis: This method involves the reaction of phenylhydrazines with ketones or aldehydes under acidic conditions to form indoles.

Buchwald-Hartwig Amination:

Industrial Production: Large-scale production may involve optimized versions of these reactions, with a focus on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1H-Indole-2-carboxamide, 3-(methoxyphenylmethyl)-N,1-dimethyl- undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carboxamide group to an amine.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used, but can include a variety of substituted indole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with various biological targets.

Medicine: Explored for its potential therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1H-Indole-2-carboxamide, 3-(methoxyphenylmethyl)-N,1-dimethyl- involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various enzymes and proteins, inhibiting their activity through hydrogen bonding and other interactions.

Pathways Involved: The specific pathways affected depend on the biological context, but can include inhibition of enzyme activity, modulation of signaling pathways, and interference with cellular processes.

Comparison with Similar Compounds

1H-Indole-2-carboxamide, 3-(methoxyphenylmethyl)-N,1-dimethyl- can be compared with other indole derivatives:

Similar Compounds: Other indole derivatives include 1H-Indole-3-carboxamide, 1H-Indole-2-carboxylic acid, and 1H-Indole-3-acetic acid.